2-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H22N4O2/c1-22-15-4-5-16(23-2)14(12-15)13-20-8-10-21(11-9-20)17-18-6-3-7-19-17/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: XPEFLQHAUPWTAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

2-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]pyrimidine, also known as DMPP, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

Target of Action

The primary target of 2-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]pyrimidine is Dihydrofolate reductase (DHFR) . DHFR is an enzyme that plays a crucial role in DNA synthesis and cell growth. It is involved in the conversion of dihydrofolate to tetrahydrofolate, which is a key step in the folate cycle .

Mode of Action

The compound interacts with its target, DHFR, by binding to the active site of the enzyme. This binding inhibits the enzyme’s activity, thereby disrupting the folate cycle . The disruption of the folate cycle affects the synthesis of purines and pyrimidines, which are essential components of DNA .

Biochemical Pathways

The compound affects the folate–homocysteine–methionine pathway . This pathway is essential for the synthesis of purines and pyrimidines. By inhibiting DHFR, the compound disrupts this pathway, leading to a decrease in the synthesis of these nucleotides . This can lead to a decrease in DNA synthesis and cell growth .

Pharmacokinetics

Similar compounds have been shown to have good oral bioavailability . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability would need to be studied further for a more accurate understanding.

Result of Action

The inhibition of DHFR and the disruption of the folate–homocysteine–methionine pathway can lead to a decrease in DNA synthesis and cell growth . This can potentially lead to the death of rapidly dividing cells, such as cancer cells .

Safety and Hazards

The safety and hazards of similar compounds like 2,4-Dimethoxybenzylamine include eye damage and skin corrosion. It’s important to handle such compounds with appropriate safety measures.

Future Directions

The future directions for “2-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]pyrimidine” and similar compounds could involve further exploration of their therapeutic potential. For instance, similar compounds have shown potential in the treatment of various diseases, including cancer.